Cas no 1876608-14-8 (Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate
• CAS No: 1876608-14-8
• MF: C₁₆H₃₀BrNO₄
• MW: 380.317704677582
• CID: 5900190
• PubChem ID: 165489453
• Update Time: 2025-06-08

Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1876608-14-8
• EN300-1136206
• tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate
• Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate

• Inchi： 1S/C16H30BrNO4/c1-14(2,3)22-13(19)18-9-7-8-16(10-17,11-18)21-12-15(4,5)20-6/h7-12H2,1-6H3
• InChI Key： RVRUCPOQJMFNSN-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCC(C)(C)OC

Computed Properties

• Exact Mass: 379.13582g/mol
• Monoisotopic Mass: 379.13582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48Ų

Additional information on Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate

Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate (CAS No. 1876608-14-8): A Multifaceted Intermediate in Modern Medicinal Chemistry

The compound Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate, identified by its CAS number 1876608-14-8, represents a significant intermediate in the realm of medicinal chemistry. Its unique structural features, comprising a piperidine core substituted with a bromomethyl group and two distinct alkoxy side chains, make it a versatile building block for the synthesis of biologically active molecules. This introduction delves into the compound's chemical properties, synthetic applications, and its relevance in contemporary pharmaceutical research.

The molecular structure of Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate is characterized by a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. This nitrogen atom is crucial for its role as a pharmacophore in many drug candidates, facilitating interactions with biological targets such as enzymes and receptors. The presence of a bromomethyl group at the 3-position of the piperidine ring enhances its reactivity, making it an excellent candidate for further functionalization via nucleophilic substitution reactions. Additionally, the two alkoxy side chains—specifically, a 2-methoxy-2-methylpropoxy group at each 3-position—contribute to the compound's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel psychoactive drugs and CNS-targeting agents. The piperidine scaffold is particularly prominent in this area due to its ability to modulate neurotransmitter systems effectively. For instance, derivatives of piperidine have been explored as potential treatments for neurological disorders such as Parkinson's disease and schizophrenia. The compound Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate serves as a precursor for synthesizing such derivatives by allowing selective introduction of various functional groups at the bromomethyl positions. This flexibility has been leveraged in academic and industrial research to develop novel compounds with enhanced pharmacological profiles.

The synthetic utility of Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate extends beyond CNS drugs. Its structural motif has been utilized in the synthesis of antiviral and anticancer agents. For example, recent studies have demonstrated its role in generating protease inhibitors for HIV treatment. The bromomethyl functionality allows for easy coupling with nucleophiles such as amines and thiols, enabling the construction of complex molecules with high precision. Moreover, the methoxy and isobutoxy groups contribute to hydrophobicity, which can be advantageous for membrane permeability in drug candidates.

The chemical modifications of this compound have also been explored in peptidomimetics—a class of drugs designed to mimic peptide sequences while avoiding their drawbacks such as rapid degradation. By incorporating protected amine or carboxylic acid functionalities into the structure derived from Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate, researchers can create peptidomimetics that exhibit improved pharmacokinetic properties. This approach has shown promise in targeting various diseases, including cancer and inflammatory disorders.

The synthesis of Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate itself involves multi-step organic transformations that highlight modern synthetic techniques. Initially, piperidine undergoes bromination at the desired positions followed by alkylation with appropriate alkoxymethanes. The protection-deprotection strategies employed during this process underscore the importance of careful reaction optimization to achieve high yields and purity. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

The pharmaceutical industry continues to rely on intermediates like Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate due to their adaptability in drug discovery programs. Collaborative efforts between academic researchers and pharmaceutical companies have led to innovative applications of this compound, particularly in the development of next-generation therapeutics. For instance, recent publications highlight its use in generating kinase inhibitors that target specific oncogenic pathways. These inhibitors represent a significant advancement in cancer treatment by selectively inhibiting aberrant signaling molecules responsible for tumor growth.

The role of computational chemistry in optimizing derivatives derived from this intermediate cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic stability with remarkable accuracy. By integrating experimental data with computational insights, scientists can design analogs of Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate that are more likely to succeed in clinical trials. This interdisciplinary approach underscores the importance of combining traditional organic synthesis with cutting-edge computational methods.

In conclusion, Tert-butyl 3-(bromomethyl)-3-(2-methoxy-2-methylpropoxy)piperidine-1-carboxylate (CAS No. 1876608-14-8) stands as a pivotal intermediate in modern medicinal chemistry. Its structural versatility and reactivity make it indispensable for synthesizing a wide range of biologically active compounds targeting diverse therapeutic areas. As research progresses, continued exploration of its derivatives will undoubtedly yield novel treatments that address unmet medical needs.